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An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
2,6-Dichlorobenzamide, commonly known as BAM, is a primary and highly persistent

metabolite of the nitrile herbicide dichlobenil (2,6-dichlorobenzonitrile).[1] Historically,

dichlobenil was widely used for weed control in both agricultural and non-agricultural settings.

[1] However, its application has led to significant environmental concerns due to the formation

of BAM. This technical guide provides a comprehensive overview of BAM, focusing on its

formation, environmental fate, analytical methodologies for its detection, and toxicological

significance.

The chemical stability and high water solubility of BAM contribute to its mobility in soil, leading

to the contamination of groundwater.[1][2] Consequently, BAM is one of the most frequently

detected pesticide metabolites in groundwater across Europe and North America, often

exceeding the European Commission's drinking water limit of 0.1 µg/L.[1] Understanding the

transformation of dichlobenil to BAM, its environmental behavior, and its potential health effects

is critical for environmental risk assessment and the development of effective remediation

strategies.[3]

Physicochemical Properties
A thorough understanding of the physicochemical properties of both dichlobenil and its

metabolite BAM is essential for predicting their environmental transport and fate.
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Property Dichlobenil
2,6-Dichlorobenzamide
(BAM)

Chemical Formula C₇H₃Cl₂N C₇H₅Cl₂NO

Molecular Weight 172.01 g/mol 190.02 g/mol [4]

Appearance
White to pale yellow crystalline

solid

White to brown-grey crystalline

powder[3]

Water Solubility 18-25 mg/L 2,700 mg/L[5]

Vapor Pressure 5.5 x 10⁻⁴ mm Hg at 20°C 4.8 x 10⁻⁶ mm Hg at 25°C[4]

Log Kₒw (Octanol-Water

Partition Coefficient)
2.7 - 3.2 0.77[5]

Kₒc (Soil Organic Carbon-

Water Partitioning Coefficient)
290 - 740 cm³/g 30 cm³/g[4]

Formation and Environmental Fate
BAM is primarily formed in the soil through the microbial degradation of the parent herbicide,

dichlobenil.[1][6] This transformation is mediated by nitrile-degrading enzymes, specifically

nitrile hydratases, found in common soil bacteria.[6] The nitrile hydratase enzyme converts the

nitrile group of dichlobenil into an amide group, resulting in the formation of BAM.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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